![molecular formula C18H25BrN4O2 B2871446 N-(4-bromophenyl)-2-[4-(piperidine-1-carbonyl)piperazin-1-yl]acetamide CAS No. 723740-86-1](/img/structure/B2871446.png)
N-(4-bromophenyl)-2-[4-(piperidine-1-carbonyl)piperazin-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-bromophenyl)-2-[4-(piperidine-1-carbonyl)piperazin-1-yl]acetamide is a useful research compound. Its molecular formula is C18H25BrN4O2 and its molecular weight is 409.328. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Asymmetric Synthesis and Derivative Formation
Researchers have explored the asymmetric synthesis of related piperazine derivatives from chiral non-racemic lactams. This process involves the synthesis of enantiomerically pure forms of substituted piperidines, demonstrating the compound's utility in creating optically active pharmaceutical intermediates (Micouin et al., 1994).
Biological Activity and Pharmaceutical Applications
A study on N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives revealed their synthesis and evaluation against various enzymes, demonstrating promising activity against acetylcholinesterase and butyrylcholinesterase, suggesting potential for therapeutic applications (Khalid et al., 2014).
Chemical Synthesis Efficiency
Research has also focused on efficient synthesis methods for related compounds, showcasing a practical process for creating N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide. This work highlights the removal of undesired by-products through simple filtration, improving the yield and efficiency of synthesis (Guillaume et al., 2003).
Development of Aqueous-Soluble Inhibitors
Investigations into the design of aqueous-soluble potent inhibitors for human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT) identified compounds with significant oral absorption and selectivity. Such research underscores the compound's role in developing treatments for diseases associated with ACAT-1 overexpression (Shibuya et al., 2018).
Ionic Liquid Crystals and Material Science
The use of piperazine derivatives for the design of ionic liquid crystals, demonstrating a rich mesomorphic behavior dependent on the type of cation and anion. This application suggests the potential for creating materials with specific thermal and electronic properties (Lava et al., 2009).
Properties
IUPAC Name |
N-(4-bromophenyl)-2-[4-(piperidine-1-carbonyl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25BrN4O2/c19-15-4-6-16(7-5-15)20-17(24)14-21-10-12-23(13-11-21)18(25)22-8-2-1-3-9-22/h4-7H,1-3,8-14H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUDKLIDJSLECIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)N2CCN(CC2)CC(=O)NC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.